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Compound of Interest

Compound Name: (S)-1-methylpiperidin-3-ol

CAS No.: 62367-59-3

Cat. No.: B2970837

Get Quote

In the landscape of modern drug discovery and fine chemical synthesis, chiral building blocks

are of paramount importance. (S)-1-methylpiperidin-3-ol, a key chiral synthon, offers

significant potential in the development of novel therapeutics due to its specific stereochemistry

which can enhance biological selectivity and efficacy.[1][2][3] However, its utility is matched by

the imperative for rigorous safety and handling protocols. This guide moves beyond mere

compliance, aiming to instill a deep, causal understanding of the risks associated with this

compound and the logic behind its safe manipulation. As professionals in a high-stakes field,

our responsibility is not just to follow protocols, but to comprehend the principles that make

them effective. This document serves as a comprehensive resource for researchers, chemists,

and drug development professionals, championing a culture of proactive safety and scientific

integrity.

Section 1: Compound Identification and
Physicochemical Profile
A thorough understanding of a compound's identity and properties is the foundation of a robust

safety assessment.
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(S)-1-methylpiperidin-3-ol is a chiral heterocyclic compound featuring a piperidine core. The "

(S)" designation refers to the specific three-dimensional arrangement of the hydroxyl group at

the C3 position, a critical feature for its application in asymmetric synthesis.[3]

Property Value Source(s)

IUPAC Name (3S)-1-methylpiperidin-3-ol [4]

CAS Number 62367-59-3 [1]

Molecular Formula C₆H₁₃NO [4]

Molecular Weight 115.17 g/mol [4]

Appearance
Colorless to pale yellow liquid

or solid
[1][5]

Solubility
Soluble in water and various

organic solvents
[1]

Density ~0.999 g/mL [6]

The presence of both a hydroxyl group and a tertiary amine makes this molecule a versatile

intermediate, but also introduces specific reactivity and handling considerations.[3]

Section 2: Hazard Identification and Toxicological
Assessment
While specific toxicological data for the (S)-enantiomer is limited, information for the racemic

mixture, 1-methylpiperidin-3-ol, provides a baseline for hazard assessment under the Globally

Harmonized System (GHS). It is prudent to handle the chiral compound with the same, if not

greater, level of caution.

GHS Hazard Classification[7][8][9]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Toxicological Summary:

Skin Irritation: Direct contact can cause inflammation, redness, and discomfort. Prolonged

exposure may lead to more severe irritation.[8][9]

Eye Irritation: The compound is a serious eye irritant. Splashes can cause significant pain,

redness, and potential damage to the cornea if not addressed immediately.[8][9]

Respiratory Irritation: Inhalation of vapors or aerosols may irritate the mucous membranes

and upper respiratory tract, leading to coughing and shortness of breath.[7][8]

Unknown Hazards: Comprehensive data on carcinogenicity, mutagenicity, and reproductive

toxicity for (S)-1-methylpiperidin-3-ol is not readily available. Therefore, it is critical to

operate under the precautionary principle, treating the substance as potentially hazardous

and minimizing all routes of exposure.[10] The carcinogenic potential of some related N-

nitroso-piperidines underscores the need for caution with derivatives.[11]

Section 3: The Self-Validating Safety Workflow: Risk
Assessment and Control
A foundational principle of laboratory safety is that every protocol must be a self-validating

system. This begins with a dynamic risk assessment that informs the selection of control

measures. The goal is to create a hierarchy of controls that minimizes reliance on human

behavior alone.
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Planning & Assessment
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Caption: Risk assessment workflow for handling (S)-1-methylpiperidin-3-ol.
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1. Engineering Controls (Primary Barrier): The most effective controls involve isolating the

hazard from the researcher.

Chemical Fume Hood: All manipulations of (S)-1-methylpiperidin-3-ol, including weighing,

transferring, and reactions, must be performed inside a certified chemical fume hood. This is

non-negotiable and serves to control inhalation exposure to vapors and potential aerosols.

[12]

Ventilation: Ensure the laboratory has adequate general ventilation to handle fugitive

emissions.

2. Administrative Controls (Procedural Safeguards): These are the work practices that reduce

the probability of exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving this compound. The SOP should cover every step from retrieval from

storage to final waste disposal.

Training: All personnel must be trained on the specific hazards of this compound and the

procedures outlined in the SOP. This training must be documented.

Restricted Access: Designate specific areas within the lab for working with this compound to

prevent cross-contamination.

Chemical Hygiene: Prohibit eating, drinking, and smoking in the laboratory. Always wash

hands thoroughly with soap and water after handling the chemical, even if gloves were worn.

[9][10]

3. Personal Protective Equipment (PPE) (Final Barrier): PPE is essential but should never be

the sole means of protection.

Eye and Face Protection: Chemical safety goggles are mandatory. If there is a significant

splash risk, a face shield should be worn in addition to goggles.

Hand Protection: Wear nitrile or neoprene gloves. Given that no specific breakthrough time

data is available, it is best practice to double-glove and change gloves immediately if

contamination is suspected or after extended use.
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Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are required

to protect the skin.

Section 4: Field-Proven Protocols for Handling and
Storage
The following protocols are designed to be self-validating, with each step serving a specific

safety or operational purpose.

Protocol 4.1: Step-by-Step Guide for Transferring the Liquid

Preparation: Before starting, ensure the fume hood sash is at the appropriate height and the

work area is clear of clutter. Assemble all necessary equipment (syringes, needles, septa,

receiving vessel).

Inert Atmosphere: The use of an inert atmosphere (Nitrogen or Argon) is recommended,

especially for reactions, to prevent potential side reactions or degradation, although the

compound itself is not listed as acutely air-sensitive.

Vessel Security: Secure both the source container and the receiving flask with clamps. This

prevents accidental spills from tipping.[13]

Cannula/Syringe Transfer: For precise transfers, use a clean, dry syringe with a Luer-lock

needle to prevent accidental detachment.[13]

Insert a needle connected to an inert gas line into the headspace of the source container

to maintain slight positive pressure.

Carefully insert the transfer syringe needle below the liquid surface and slowly draw the

required volume.

Withdraw the needle and promptly insert it into the receiving vessel through a rubber

septum, dispensing the liquid slowly.

Cleanup: After transfer, rinse the syringe and needle with a suitable, non-reactive solvent

(e.g., isopropanol) and discharge the rinsing into a designated waste container.[13]
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Storage Requirements:

Container: Keep the compound in its original, tightly sealed container.[8][10]

Location: Store in a cool, dry, well-ventilated area designated for chemical storage.[8] Store

locked up.[9]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, acid anhydrides, and

acid chlorides.[12][14]

Section 5: Emergency Response Protocols
Rapid and correct response during an emergency is critical. All personnel must be familiar with

the location and use of safety showers, eyewash stations, and fire extinguishers.
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Caption: Decision-making flowchart for emergency incidents.

First-Aid Measures:
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Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops,

provide artificial respiration. Seek immediate medical attention.[9][10]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with copious amounts of water and soap for at least 15 minutes. Seek medical attention if

irritation persists.[9][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give them a small amount of water to drink. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately.[12]

Fire and Spill Response:

Fire: The material is combustible.[8] In case of a fire, use carbon dioxide (CO₂), dry chemical

powder, or alcohol-resistant foam.[12] Firefighters should wear self-contained breathing

apparatus (SCBA).

Spills: For small spills, ensure adequate ventilation and wear appropriate PPE. Absorb the

spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth). Collect the

material using non-sparking tools and place it in a designated, labeled, and sealed container

for disposal.[14] Prevent the spill from entering drains.

Section 6: Disposal Considerations
Chemical waste disposal is strictly regulated.

Waste Characterization: All waste containing (S)-1-methylpiperidin-3-ol must be treated as

hazardous.

Containers: Use designated, properly labeled, and sealed containers for chemical waste. Do

not mix with incompatible waste streams.
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Regulatory Compliance: Dispose of waste material in accordance with all applicable federal,

state, and local environmental regulations. Consult with your institution's Environmental

Health and Safety (EHS) department for specific guidance.

Conclusion
(S)-1-methylpiperidin-3-ol is a valuable tool in chemical research and development, but its

safe use demands a comprehensive and proactive safety mindset. By understanding its

properties, identifying potential hazards, implementing a hierarchy of controls, and being

prepared for emergencies, researchers can confidently and responsibly harness its synthetic

potential. The principles and protocols outlined in this guide are designed to be integrated into

a robust laboratory safety culture, where every procedure is inherently a safe procedure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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